![molecular formula C9H9NO3 B1276694 Methyl 4-(hydroxyiminomethyl)benzoate CAS No. 53148-13-3](/img/structure/B1276694.png)
Methyl 4-(hydroxyiminomethyl)benzoate
Overview
Description
Methyl 4-(hydroxyiminomethyl)benzoate, also known as 4-hydroxyiminomethylbenzoic acid methyl ester, is an organic compound with a molecular formula of C9H10NO3. It is a white crystalline solid that is soluble in water and slightly soluble in ethanol. This compound is widely used in scientific research applications due to its unique properties.
Scientific Research Applications
Crystal Growth and Material Science
Methyl 4-hydroxybenzoate has been used in the synthesis and growth of single crystals, with a focus on their optical, thermal, and mechanical properties. These crystals have applications in various fields including optoelectronics and material science. The characterization of these crystals involves techniques like FT-IR, FT-Raman, Vicker's microhardness testing, and X-ray diffraction ((Vijayan et al., 2003)).
Liquid Crystal Research
Research on Schiff base/ester liquid crystals has involved derivatives of 4-((2ʹ-substitutedphenylimino)methyl)phenyl-4”-alkoxy benzoates. These compounds show potential in developing new types of liquid crystals with unique mesophase behavior and stability. Differential scanning calorimetry and polarized light microscopy are used to investigate these properties, revealing insights into the influence of molecular structure on liquid crystal phases ((Ahmed et al., 2019)).
Environmental Microbiology
In environmental microbiology, Pseudomonas putida has been studied for its ability to degrade aromatic acids like benzoate and methylbenzoate. This research provides insights into the pathways and regulatory mechanisms of microbial degradation of aromatic compounds, which has implications for bioremediation and environmental sustainability ((Cowles et al., 2000)).
Synthesis and Photophysical Studies
Methyl 4-(hydroxyiminomethyl)benzoate derivatives have been synthesized for photophysical studies. These derivatives, like methyl 2-hydroxy-4-(pyridin-2-yl)benzoate, exhibit unique absorption and emission spectra, making them of interest in photophysical and photochemical research. Quantum mechanical calculations are often used to understand the effect of molecular modifications on these properties ((Yoon et al., 2019)).
Pharmaceutical Research
In pharmaceutical research, various derivatives of this compound are synthesized for potential use in drug development and as pharmaceutical intermediates. The synthesis methods and characterization of these compounds provide a foundation for further exploration in drug design and development ((Popovski et al., 2010)).
Safety and Hazards
“Methyl 4-(hydroxyiminomethyl)benzoate” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Protective measures such as wearing protective gloves, eye protection, and face protection are advised .
properties
IUPAC Name |
methyl 4-(hydroxyiminomethyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c1-13-9(11)8-4-2-7(3-5-8)6-10-12/h2-6,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVHXCSFDEMZQFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C=NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80425494 | |
Record name | methyl 4-(hydroxyiminomethyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80425494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53148-13-3 | |
Record name | methyl 4-(hydroxyiminomethyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80425494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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